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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B12323702 Get Quote

Introduction

Cyanine 5.5 (Cy5.5) is a near-infrared (NIR) fluorescent dye ideal for biological imaging and

other applications where minimizing background autofluorescence is critical.[1][2] Its

succinimidyl ester (SE) derivative, Cy5.5-SE, is a popular amine-reactive reagent used to

covalently label biomolecules, including proteins, peptides, and amine-modified

oligonucleotides.[3][4] The SE group reacts efficiently with primary aliphatic amines (R-NH2),

such as those introduced at the 5' or 3' terminus of a synthetic oligonucleotide, to form a highly

stable amide bond.[5][6] This labeling method is a cornerstone for producing fluorescent probes

used in a variety of advanced research and diagnostic applications, including in vivo imaging,

fluorescence resonance energy transfer (FRET), and fluorescence in situ hybridization (FISH).

[1][7][8]

The reaction is highly dependent on pH, with optimal conditions typically between pH 8.3 and

9.0.[9][10][11] At this pH, the primary amine is sufficiently deprotonated and nucleophilic to

attack the SE group, leading to the release of N-hydroxysuccinimide (NHS) and the formation

of a stable conjugate.[6] Careful control of reaction parameters and subsequent purification are

essential to ensure high labeling efficiency and remove unreacted dye, which is crucial for

achieving a high signal-to-noise ratio in downstream applications.[12]

Quantitative Data and Specifications
This section provides key quantitative data for Cy5.5 dye and typical parameters for labeling

reactions.
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Table 1: Spectroscopic Properties of Cy5.5

Property Value Reference

Excitation Maximum (λex) ~675 nm [2][3]

Emission Maximum (λem) ~694 nm [3]

Molar Extinction Coefficient (ε) ~190,000 - 209,000 M⁻¹cm⁻¹ [2][3]

| Spectrally Similar Dyes | Alexa Fluor® 680, DyLight® 680 |[2][3] |

Table 2: Recommended Reaction Parameters
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Parameter Recommended Value Notes

pH 8.3 - 9.0

The reaction with primary
amines is strongly pH-
dependent.[9][10] Buffers
containing primary amines
(e.g., Tris) must be
avoided.[13]

Buffer
0.1 M Sodium Bicarbonate or

Sodium Borate

Provides the optimal pH range

for the reaction.[6][9]

Solvent for Cy5.5-SE Anhydrous DMSO or DMF

The dye should be dissolved

immediately before use as it is

moisture-sensitive.[6][9]

Oligonucleotide Conc. 0.3 - 0.8 mM

Higher concentrations can

improve reaction efficiency.[6]

[10]

Dye-to-Oligo Molar Ratio 5:1 to 20:1

A molar excess of the dye

helps drive the reaction to

completion. The optimal ratio

may require empirical

determination.

Reaction Temperature Room Temperature (~25°C)
Provides a balance between

reaction rate and dye stability.

| Reaction Time | 1 - 3 hours (or overnight) | Longer incubation times may increase labeling

efficiency.[6] Protect the reaction from light. |

Diagrams and Workflows
Chemical Reaction
The labeling process is based on the nucleophilic attack of the primary amine on the

succinimidyl ester of the Cy5.5 dye.
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Reactants

Products

Amine-Modified
Oligonucleotide (R-NH₂)

Cy5.5-Labeled
Oligonucleotide

+ Cy5.5-SE
(pH 8.3-9.0)

Cy5.5-SE

N-Hydroxysuccinimide
(Leaving Group)

+
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1. Reagent Preparation

2. Labeling Reaction

Combine Oligo & Dye

3. Purification

Remove Excess Dye

4. Analysis & Quantification

Isolate Labeled Oligo

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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